Cas no 429622-79-7 (N-(3-chloro-4-methylphenyl)-N'-(2-methoxyphenyl)methylethanediamide)

• Product Name: N-(3-chloro-4-methylphenyl)-N'-(2-methoxyphenyl)methylethanediamide
• CAS No: 429622-79-7
• MF: C₁₇H₁₇ClN₂O₃
• MW: 332.781483411789
• CID: 5474326
• Update Time: 2025-06-08

N-(3-chloro-4-methylphenyl)-N'-(2-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chloro-4-methylphenyl)-N-[(2-methoxyphenyl)methyl]oxamide
• N-(3-chloro-4-methylphenyl)-N'-(2-methoxyphenyl)methylethanediamide

• Inchi： 1S/C17H17ClN2O3/c1-11-7-8-13(9-14(11)18)20-17(22)16(21)19-10-12-5-3-4-6-15(12)23-2/h3-9H,10H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key： REIJOXUVPZYRKQ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1OC)(=O)C(NC1=CC=C(C)C(Cl)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-chloro-4-methylphenyl)-N'-(2-methoxyphenyl)methylethanediamide

N-(3-chloro-4-methylphenyl)-N'-(2-methoxyphenyl)methylethanediamide (CAS No. 429622-79-7): An Overview

N-(3-chloro-4-methylphenyl)-N'-(2-methoxyphenyl)methylethanediamide (CAS No. 429622-79-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its CAS number 429622-79-7, is a member of the amide class of compounds and is characterized by its complex molecular structure, which includes a chlorinated and methylated aromatic ring, a methoxy-substituted phenyl group, and a central methylene bridge connecting the two amide functionalities.

The synthesis of N-(3-chloro-4-methylphenyl)-N'-(2-methoxyphenyl)methylethanediamide typically involves multi-step processes, including the formation of the amide bonds through condensation reactions. The presence of the chloro and methyl groups on the aromatic ring, along with the methoxy substitution on the phenyl group, imparts specific chemical and biological properties to this compound. These features make it an attractive candidate for various applications in drug discovery and development.

Recent studies have explored the pharmacological activities of N-(3-chloro-4-methylphenyl)-N'-(2-methoxyphenyl)methylethanediamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that N-(3-chloro-4-methylphenyl)-N'-(2-methoxyphenyl)methylethanediamide could be a valuable lead compound for the development of new anti-inflammatory drugs.

Another area of interest is the compound's potential as an antitumor agent. Preclinical studies have demonstrated that N-(3-chloro-4-methylphenyl)-N'-(2-methoxyphenyl)methylethanediamide can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell proliferation and survival. These results highlight the compound's potential as a novel anticancer agent worthy of further investigation.

In addition to its anti-inflammatory and antitumor properties, N-(3-chloro-4-methylphenyl)-N'-(2-methoxyphenyl)methylethanediamide has also been studied for its neuroprotective effects. Research has shown that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. This neuroprotective activity makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The safety profile of N-(3-chloro-4-methylphenyl)-N'-(2-methoxyphenyl)methylethanediamide has been evaluated in several preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully understand its long-term safety and potential side effects in humans.

The pharmacokinetic properties of N-(3-chloro-4-methylphenyl)-N'-(2-methoxyphenyl)methylethanediamide have also been investigated. Studies have shown that this compound has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. The half-life of the compound is moderate, which suggests that it could be administered once or twice daily for therapeutic purposes.

In conclusion, N-(3-chloro-4-methylphenyl)-N'-(2-methoxyphenyl)methylethanediamide (CAS No. 429622-79-7) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research aims to optimize its chemical structure to enhance its efficacy and safety profile, paving the way for potential clinical applications in treating inflammatory diseases, cancer, and neurodegenerative disorders.